Cas no 618-11-1 (2-(3-(Trifluoromethyl)phenyl)propan-2-ol)

• Product Name: 2-(3-(Trifluoromethyl)phenyl)propan-2-ol
• CAS No: 618-11-1
• MF: C₁₀H₁₁F₃O
• MW: 204.188953638077
• CID: 5750125
• PubChem ID: 12697055
• Update Time: 2023-11-14

2-(3-(Trifluoromethyl)phenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• AKOS012081280
• SCHEMBL2761134
• 2-[3-(trifluoromethyl)phenyl]propan-2-ol
• BMUCYRUWKGJHFA-UHFFFAOYSA-N
• 618-11-1
• 2-(3-(Trifluoromethyl)phenyl)propan-2-ol
• EN300-1933305
• Benzenemethanol, α,α-dimethyl-3-(trifluoromethyl)-

• Inchi： 1S/C10H11F3O/c1-9(2,14)7-4-3-5-8(6-7)10(11,12)13/h3-6,14H,1-2H3
• InChI Key： BMUCYRUWKGJHFA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(C)(C)O)(F)F

Computed Properties

• Exact Mass: 204.07619946g/mol
• Monoisotopic Mass: 204.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.2039 g/cm3(Temp: 25 °C)
• Boiling Point: 91.5 °C(Press: 10 Torr)
• pka: 14.31±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes